Cas no 859063-65-3 (Methyl 3-chloro-5-methylpyrazine-2-carboxylate)
859063-65-3 structure
Product Name:Methyl 3-chloro-5-methylpyrazine-2-carboxylate
CAS No:859063-65-3
MF:C7H7ClN2O2
MW:186.595680475235
MDL:MFCD10697746
CID:891075
PubChem ID:53439786
Update Time:2025-09-25
Methyl 3-chloro-5-methylpyrazine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-chloro-5-methylpyrazine-2-carboxylate
- 3-Chloro-5-methyl-pyrazine-2-carboxylic acid methyl ester
- I04-8321
- FCH882012
- 3388AC
- AB60387
- AK105023
- AX8239231
- Methyl3-chloro-5-methylpyrazine-2-carboxylate
- 859063-65-3
- CS-0107157
- DB-431082
- SCHEMBL18779093
- DB-221233
- DTXSID50702163
- AC-30779
- methyl 3-chloro-5-methyl-2-pyrazinecarboxylate
- AS-66921
- MFCD10697746
- C76776
- AKOS006303900
-
- MDL: MFCD10697746
- Inchi: 1S/C7H7ClN2O2/c1-4-3-9-5(6(8)10-4)7(11)12-2/h3H,1-2H3
- InChI Key: PCXXNIDVYAIUHR-UHFFFAOYSA-N
- SMILES: O=C(C1C(Cl)=NC(C)=CN=1)OC
Computed Properties
- Exact Mass: 186.02000
- Monoisotopic Mass: 186.0196052g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.1
- XLogP3: 1.3
Experimental Properties
- Boiling Point: 265.6±35.0°C at 760 mmHg
- PSA: 52.08000
- LogP: 1.22500
Methyl 3-chloro-5-methylpyrazine-2-carboxylate Security Information
- Signal Word:Warning
- Hazard Statement: H302
- Warning Statement: P280-P305+P351+P338
- Storage Condition:Inert atmosphere,2-8°C
Methyl 3-chloro-5-methylpyrazine-2-carboxylate Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 3-chloro-5-methylpyrazine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DB756-100mg |
Methyl 3-chloro-5-methylpyrazine-2-carboxylate |
859063-65-3 | 95+% | 100mg |
1594CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DB756-250mg |
Methyl 3-chloro-5-methylpyrazine-2-carboxylate |
859063-65-3 | 95+% | 250mg |
3500CNY | 2021-05-07 | |
| Chemenu | CM168150-250mg |
Methyl 3-chloro-5-methylpyrazine-2-carboxylate |
859063-65-3 | 95%+ | 250mg |
$263 | 2023-03-04 | |
| Chemenu | CM168150-1g |
Methyl 3-chloro-5-methylpyrazine-2-carboxylate |
859063-65-3 | 95%+ | 1g |
$656 | 2023-03-04 | |
| Chemenu | CM168150-5g |
Methyl 3-chloro-5-methylpyrazine-2-carboxylate |
859063-65-3 | 95%+ | 5g |
$2054 | 2023-03-04 | |
| abcr | AB514663-250 mg |
Methyl 3-chloro-5-methylpyrazine-2-carboxylate; . |
859063-65-3 | 250mg |
€411.20 | 2023-06-14 | ||
| abcr | AB514663-1 g |
Methyl 3-chloro-5-methylpyrazine-2-carboxylate; . |
859063-65-3 | 1g |
€934.20 | 2023-06-14 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M40630-250mg |
Methyl 3-chloro-5-methylpyrazine-2-carboxylate |
859063-65-3 | 95% | 250mg |
¥521.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M40630-1g |
Methyl 3-chloro-5-methylpyrazine-2-carboxylate |
859063-65-3 | 95% | 1g |
¥2082.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M40630-100mg |
Methyl 3-chloro-5-methylpyrazine-2-carboxylate |
859063-65-3 | 95% | 100mg |
¥234.0 | 2024-07-19 |
Methyl 3-chloro-5-methylpyrazine-2-carboxylate Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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